Cas no 1895033-26-7 (2-(2-bromophenyl)-1-methylpiperazine)

• Product Name: 2-(2-bromophenyl)-1-methylpiperazine
• CAS No: 1895033-26-7
• MF: C₁₁H₁₅BrN₂
• MW: 255.154201745987
• CID: 6253040
• PubChem ID: 82380794
• Update Time: 2025-10-30

2-(2-bromophenyl)-1-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromophenyl)-1-methylpiperazine
• EN300-1907234
• 1895033-26-7

• Inchi： 1S/C11H15BrN2/c1-14-7-6-13-8-11(14)9-4-2-3-5-10(9)12/h2-5,11,13H,6-8H2,1H3
• InChI Key： RCZBLAIAVYCROW-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1CNCCN1C

Computed Properties

• Exact Mass: 254.04186g/mol
• Monoisotopic Mass: 254.04186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 15.3Ų

Additional information on 2-(2-bromophenyl)-1-methylpiperazine

Introduction to Compound CAS No. 1895033-26-7: 2-(2-Bromophenyl)-1-Methylpiperazine

The compound with CAS No. 1895033-26-7, commonly referred to as 2-(2-bromophenyl)-1-methylpiperazine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of piperazine, a six-membered ring containing two nitrogen atoms, which is widely used in drug design due to its unique structural properties and ability to form hydrogen bonds. The substitution of a bromophenyl group at the 2-position and a methyl group at the 1-position introduces additional complexity and functionality to the molecule, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 2-(2-bromophenyl)-1-methylpiperazine in drug discovery, particularly in the development of novel therapeutics targeting central nervous system disorders. Researchers have explored its ability to modulate neurotransmitter systems, such as dopamine and serotonin, which are critical in conditions like depression, anxiety, and schizophrenia. The bromine atom in the phenyl ring contributes to the molecule's lipophilicity, enhancing its ability to cross the blood-brain barrier and interact with neuronal receptors.

In addition to its pharmacological applications, CAS No. 1895033-26-7 has also been investigated for its role in chemical synthesis as an intermediate in the production of more complex molecules. Its structure serves as a versatile platform for further functionalization, enabling chemists to explore a wide range of substitution patterns and stereochemical configurations. This versatility has made it a valuable tool in medicinal chemistry and combinatorial synthesis.

Recent advancements in computational chemistry have allowed researchers to model the molecular interactions of 2-(2-bromophenyl)-1-methylpiperazine with various biological targets with unprecedented accuracy. These studies have provided insights into its binding affinities, selectivity profiles, and potential for optimization into lead compounds for drug development. Furthermore, the compound's stability under physiological conditions has been thoroughly evaluated, ensuring its suitability for in vivo testing.

The synthesis of CAS No. 1895033-26-7 involves a multi-step process that typically begins with the preparation of piperazine derivatives followed by bromination and substitution reactions. These steps require precise control over reaction conditions to ensure high yields and purity of the final product. The use of modern purification techniques, such as chromatography and crystallization, has significantly improved the quality of this compound for both research and industrial applications.

Looking ahead, the continued exploration of 2-(2-bromophenyl)-1-methylpiperazine is expected to yield further breakthroughs in its application as a therapeutic agent or a chemical building block. Its unique combination of structural features and functional groups positions it as a promising candidate for addressing unmet medical needs and advancing chemical innovation.